3-amino-N-benzyl-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide

• IUPAC Name: 3-amino-N-benzyl-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide
• InChI: InChI=1S/C21H23N3OS/c1-2-13-8-9-17-15(10-13)11-16-18(22)19(26-21(16)24-17)20(25)23-12-14-6-4-3-5-7-14/h3-7,11,13H,2,8-10,12,22H2,1H3,(H,23,25)
• InChI Key: QRPBJKQGLAQFCC-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCC2=NC3=C(C=C2C1)C(=C(S3)C(=O)NCC4=CC=CC=C4)N
• Molecular Formula: C21H23N3OS
• Molecular Weight: 365.5 g/mol

Description

3-amino-N-benzyl-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide, also known as Thieno[2,3-b]quinoline-2-carboxamide, is an important molecule in the field of pharmaceutical research and development. It is a heterocyclic compound with a unique structure that has a wide range of potential applications. Thieno[2,3-b]quinoline-2-carboxamide has been studied for its potential use as an anti-cancer agent, as well as its ability to modulate the activity of various enzymes and receptors.

Scientific Research Applications

3-amino-N-benzyl-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide[2,3-b]quinoline-2-carboxamide has been studied for its potential use as an anti-cancer agent. It has been found to be effective against a variety of cancer cell lines, including those of breast, prostate, and ovarian cancer. In addition, thieno[2,3-b]quinoline-2-carboxamide has been found to modulate the activity of various enzymes and receptors, such as the epidermal growth factor receptor (EGFR). This suggests that it may have potential applications in the treatment of other diseases, such as diabetes and Alzheimer’s disease.

Mechanism of Action

The exact mechanism of action of thieno[2,3-b]quinoline-2-carboxamide is not yet fully understood. However, it is believed to interact with the EGFR, which is a receptor that plays an important role in the regulation of cell growth and proliferation. By binding to the EGFR, thieno[2,3-b]quinoline-2-carboxamide is thought to inhibit the activity of the receptor, leading to the inhibition of cell growth and proliferation.
Biochemical and Physiological Effects
The biochemical and physiological effects of thieno[2,3-b]quinoline-2-carboxamide have yet to be fully elucidated. However, in vitro studies have shown that the compound has a variety of effects on cell growth and proliferation. For example, it has been found to inhibit the growth of a variety of cancer cell lines, as well as modulate the activity of various enzymes and receptors. In addition, thieno[2,3-b]quinoline-2-carboxamide has been found to induce apoptosis in certain types of cancer cells.

Advantages and Limitations for Lab Experiments

The main advantage of using thieno[2,3-b]quinoline-2-carboxamide in laboratory experiments is its high potency and selectivity. It has been found to be effective against a variety of cancer cell lines, as well as modulate the activity of various enzymes and receptors. However, there are some limitations to using thieno[2,3-b]quinoline-2-carboxamide in laboratory experiments. For example, the compound is relatively unstable and can degrade over time. In addition, it is not soluble in water, so it must be dissolved in an organic solvent before use.

Future Directions

The potential applications of thieno[2,3-b]quinoline-2-carboxamide are vast and there are many potential future directions for research. One potential direction is to further investigate the compound’s anti-cancer properties. This could include studying the compound’s ability to inhibit the growth of different types of cancer cells, as well as its ability to modulate the activity of various enzymes and receptors. In addition, further research could be done to explore the potential of thieno[2,3-b]quinoline-2-carboxamide as an anti-inflammatory and anti-viral agent. Finally, further research could be done to develop more efficient and cost-effective synthesis methods for the compound.

Synthesis Methods

3-amino-N-benzyl-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide[2,3-b]quinoline-2-carboxamide can be synthesized using a variety of methods. The most common method is the reaction of 2-aminobenzaldehyde with ethyl chloroformate in the presence of a base. This reaction produces the desired thieno[2,3-b]quinoline-2-carboxamide product in high yield. Other methods, such as the reaction of 2-aminobenzaldehyde with ethyl isocyanate, are also possible.